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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

Cat. No.: B156369 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1,3,6-Hexanetricarbonitrile (CAS No. 1772-25-4), a combustible and

harmful chemical. Adherence to these procedures is critical for minimizing risks and protecting

personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is imperative to consult the Safety Data Sheet

(SDS) for 1,3,6-Hexanetricarbonitrile.[1] The following table summarizes the key hazard

information and recommended personal protective equipment (PPE).
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Hazard
Classification

GHS Pictograms
Precautionary
Statements

Required Personal
Protective
Equipment (PPE)

Combustible liquid[1]

[2]

No pictogram for this

classification

P210: Keep away

from heat, sparks,

open flames, and hot

surfaces. No smoking.

[1]

Flame-retardant lab

coat

Acute toxicity, Oral

(Category 4)[1]
ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell.[1]

Chemical-resistant

gloves (e.g., nitrile

rubber), eye

protection (safety

glasses with side-

shields or goggles),

face shield.

Acute toxicity,

Inhalation (Category

4)[1]

alt text

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[1]

Use in a chemical

fume hood. For

nuisance exposures, a

P95 (US) or P1 (EU

EN 143) particle

respirator may be

used. For higher-level

protection, use type

OV/AG/P99 (US) or

type ABEK-P2 (EU EN

143) respirator

cartridges.

Skin irritation

(Category 2)[2]
ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text

P280: Wear protective

gloves/protective

clothing/eye

Chemical-resistant

gloves, lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://moodle.tau.ac.il/2023/pluginfile.php/211732/mod_imscp/content/1/wiki_content/13085_Preparation-of-Carboxylic-Acids-Hydrolysis-of-Nitriles.html
https://www.chemguide.co.uk/organicprops/nitriles/hydrolysis.html
https://moodle.tau.ac.il/2023/pluginfile.php/211732/mod_imscp/content/1/wiki_content/13085_Preparation-of-Carboxylic-Acids-Hydrolysis-of-Nitriles.html
https://moodle.tau.ac.il/2023/pluginfile.php/211732/mod_imscp/content/1/wiki_content/13085_Preparation-of-Carboxylic-Acids-Hydrolysis-of-Nitriles.html
https://moodle.tau.ac.il/2023/pluginfile.php/211732/mod_imscp/content/1/wiki_content/13085_Preparation-of-Carboxylic-Acids-Hydrolysis-of-Nitriles.html
https://moodle.tau.ac.il/2023/pluginfile.php/211732/mod_imscp/content/1/wiki_content/13085_Preparation-of-Carboxylic-Acids-Hydrolysis-of-Nitriles.html
https://moodle.tau.ac.il/2023/pluginfile.php/211732/mod_imscp/content/1/wiki_content/13085_Preparation-of-Carboxylic-Acids-Hydrolysis-of-Nitriles.html
https://www.chemguide.co.uk/organicprops/nitriles/hydrolysis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


protection/face

protection.[1]

Serious eye irritation

(Category 2A)
alt text

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[1]

Safety glasses with

side-shields or

goggles, face shield.

Step-by-Step Disposal Plan
The primary and recommended method for the disposal of 1,3,6-Hexanetricarbonitrile is to

engage a licensed professional waste disposal service.[2] The material should be disposed of

at an approved waste disposal plant.[1] For small laboratory spills, the following procedures for

containment and collection should be followed.

Small Spill Containment and Collection:
Ensure Proper Ventilation and Remove Ignition Sources: Work in a well-ventilated area,

preferably a chemical fume hood.[3] Remove all sources of ignition from the immediate

vicinity.[3]

Wear Appropriate PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and eye

protection.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill. Do not use combustible materials such as paper towels.

Collect the Absorbed Material: Carefully scoop the absorbed material into a suitable, labeled,

and closed container for disposal.[2]

Clean the Spill Area: Decontaminate the spill area with a suitable solvent, followed by

washing with soap and water.

Dispose of Contaminated Materials: All contaminated materials, including absorbent, gloves,

and cleaning materials, must be placed in a sealed container and disposed of as hazardous

waste.
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On-Site Chemical Treatment (for Advanced Users)
For laboratories with the appropriate engineering controls and experienced personnel,

chemical pretreatment via hydrolysis can be considered to convert the nitrile groups to less

toxic carboxylic acids before collection by a waste disposal service.[4] Nitriles can be

hydrolyzed under acidic or basic conditions.[1][2][3][5]

Disclaimer: The following is a general protocol and should be adapted and tested on a small

scale by qualified chemists before being implemented for larger quantities.

Experimental Protocol: Alkaline Hydrolysis of 1,3,6-
Hexanetricarbonitrile
This procedure aims to convert 1,3,6-Hexanetricarbonitrile to the corresponding sodium salt

of 1,3,6-hexanetricarboxylic acid.

Materials:

1,3,6-Hexanetricarbonitrile waste

Sodium hydroxide (NaOH) solution (e.g., 10-20% aqueous solution)

Round-bottom flask

Reflux condenser

Heating mantle

Stir bar and magnetic stirrer

pH paper or pH meter

Procedure:

Setup: In a chemical fume hood, equip a round-bottom flask of appropriate size with a

magnetic stir bar and a reflux condenser.
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Reaction Mixture: For every 1 part by weight of 1,3,6-Hexanetricarbonitrile, cautiously add

approximately 10-15 parts by weight of a 10-20% aqueous sodium hydroxide solution to the

flask.

Heating and Reflux: With stirring, gently heat the mixture to reflux. The hydrolysis of nitriles

typically requires elevated temperatures.[3]

Monitoring: The reaction will produce ammonia gas, which can be detected by its

characteristic odor or with moist pH paper (it will turn basic) held at the top of the condenser.

[2] The reaction is complete when ammonia evolution ceases.

Cooling and Neutralization: Once the reaction is complete, turn off the heat and allow the

mixture to cool to room temperature. The resulting solution will contain the sodium salt of the

tricarboxylic acid and will be basic.

Waste Collection: The cooled, hydrolyzed solution should be transferred to a clearly labeled

waste container. While the primary hazardous characteristic of the nitrile has been

addressed, this solution should still be considered chemical waste and disposed of through a

licensed contractor. Inform the disposal company of the contents of the neutralized solution.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,3,6-
Hexanetricarbonitrile.
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Disposal Workflow for 1,3,6-Hexanetricarbonitrile

Preparation

Disposal Options

Final Disposal

Start: Have 1,3,6-Hexanetricarbonitrile Waste

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE

Is it a small, manageable spill?

Contain with non-combustible absorbent and collect in a sealed container.

Yes

Is on-site chemical pretreatment feasible and permissible?

No (Bulk Waste)

Arrange for collection by a licensed waste disposal service.

Perform alkaline hydrolysis under controlled conditions.

Yes

No

End: Waste properly disposed

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 1,3,6-Hexanetricarbonitrile.
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Packaging and Labeling for Disposal
Properly packaging and labeling chemical waste is a critical step in the disposal process.

Item Procedure

Container

Use a chemically compatible, leak-proof

container. Keep the container tightly closed.[1]

For hydrolyzed solutions, ensure the container

is vented if there is a possibility of gas evolution.

Labeling

The container must be clearly labeled with

"Hazardous Waste" and the full chemical name:

"1,3,6-Hexanetricarbonitrile". If treated, the label

should reflect the contents, for example,

"Hydrolyzed 1,3,6-Hexanetricarbonitrile waste

(alkaline solution)". Include the date of waste

generation.

Storage

Store the waste container in a designated, well-

ventilated, and secure secondary containment

area, away from incompatible materials and

ignition sources, while awaiting pickup by the

disposal service.

Regulatory Compliance
Disposal of hazardous waste is regulated by local, state, and federal laws.[6] It is the

responsibility of the waste generator to ensure full compliance with all applicable regulations.

Always maintain records of waste generation and disposal. When in doubt, contact your

institution's Environmental Health and Safety (EHS) department or the licensed waste disposal

company for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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